Cas no 45844-69-7 (4-Piperidinol,4-(3-buten-1-yn-1-yl)-)
45844-69-7 structure
Product Name:4-Piperidinol,4-(3-buten-1-yn-1-yl)-
CAS No:45844-69-7
MF:C9H13NO
MW:151.205622434616
CID:325463
Update Time:2024-01-28
4-Piperidinol,4-(3-buten-1-yn-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- 4-Piperidinol,4-(3-buten-1-yn-1-yl)-
- 4-Piperidinol, 4-(3-buten-1-ynyl)- (9CI)
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- Inchi: 1S/C9H13NO/c1-2-3-4-9(11)5-7-10-8-6-9/h2,10-11H,1,5-8H2
- InChI Key: LHBGGRJRHQMFBJ-UHFFFAOYSA-N
- SMILES: N1CCC(C#CC=C)(O)CC1
Computed Properties
- Exact Mass: 151.1
- Monoisotopic Mass: 151.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3A^2
4-Piperidinol,4-(3-buten-1-yn-1-yl)- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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